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Compound of Interest

Compound Name:
(R)-2-Amino-5-phenylpentanoic

acid

CAS No.:
2046-19-7; 34993-02-7; 36061-08-

2

Cat. No.: B2811883

Get Quote

As a Senior Application Scientist, I have designed this operational guide to move beyond basic

compliance. True laboratory safety and efficiency require understanding the causality behind

every protocol. (R)-2-Amino-5-phenylpentanoic acid (CAS: 36061-08-2) is a non-standard,

chiral D-amino acid featuring a unique extended aromatic side chain[1]. While it is an

invaluable building block for investigating protein-ligand binding dynamics and synthesizing

novel peptides[1], its physicochemical properties demand specific handling, personal protective

equipment (PPE), and disposal strategies.

This guide provides a self-validating system of operational protocols, ensuring that your

research team can handle this compound with maximum safety and scientific integrity.

Chemical Identity & Hazard Profiling
Before establishing a PPE matrix, we must understand the material we are handling. The

extended hydrophobic phenylpentyl chain makes this compound less soluble in purely aqueous
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buffers compared to standard amino acids, often requiring polar aprotic solvents (like DMF or

NMP) for dissolution[1].

Table 1: Chemical & Physical Properties
Property Specification Source

IUPAC Name
(2R)-2-amino-5-

phenylpentanoic acid
[1]

CAS Number
36061-08-2 (Note: 34993-02-7

refers to the DL-mixture)
[1],[2]

Molecular Formula C₁₁H₁₅NO₂ [3]

Molecular Weight 193.25 g/mol [1]

Density 1.133 g/cm³ [1]

Boiling Point 375.2°C at 760 mmHg [1]

Table 2: GHS Hazard Classification & Mechanistic
Causality
Understanding why a chemical is hazardous dictates how we protect against it. The compound

carries the GHS07 (Exclamation Mark) pictogram and the signal word Warning[4],[5].
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Hazard Code Description Mechanistic Causality

H302 Harmful if swallowed

Induces systemic toxicity upon

ingestion and subsequent

metabolic processing in the GI

tract[4].

H315 Causes skin irritation

The acidic carboxyl group

disrupts epidermal pH, while

the lipophilic phenyl tail

enhances penetration into the

stratum corneum[4].

H319 Causes serious eye irritation

Direct physical and chemical

interaction with corneal

proteins causes localized,

acute inflammation[4].

H335 May cause respiratory irritation

As a solid powder, aerosolized

micro-particulates can deposit

in the upper respiratory tract,

irritating mucosal

membranes[4].

Personal Protective Equipment (PPE) Matrix
Based on the hazard profile above, standard laboratory attire is insufficient. The following PPE

matrix is engineered to mitigate the specific risks associated with (R)-2-Amino-5-
phenylpentanoic acid.

Hand Protection (Double-Gloving): Use high-quality Nitrile gloves. Causality: While the

compound itself is a solid powder, handling it in peptide synthesis requires polar aprotic

solvents (DMF, DMSO)[1]. Latex degrades rapidly in these solvents, compromising the

barrier. Nitrile provides superior chemical resistance.

Respiratory Protection: If handling outside of a certified fume hood (which is strongly

discouraged), an N95 or P100 particulate respirator is mandatory. Causality: Mitigates the
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H335 hazard by filtering out aerosolized particulates before they reach the respiratory

mucosa[4].

Eye/Face Protection:Splash goggles (not standard safety glasses). Causality: Safety glasses

leave gaps at the top and sides. Splash goggles create a seal, fully protecting against H319

(serious eye irritation) from both airborne dust and solvent splashes[4].

Body Protection: A flame-resistant, fluid-impermeable lab coat with secure knit cuffs.
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1. Pre-Entry Preparation
Inspect all PPE for defects

2. Don Lab Coat
Ensure cuffs are secure

3. Don N95/P100 Respirator
Perform positive/negative seal check

4. Don Splash Goggles
Ensure tight fit over eyes

5. Don Nitrile Gloves
Pull over lab coat cuffs

6. Ready for Chemical Handling
Proceed to certified Fume Hood

Click to download full resolution via product page

Gowning workflow for handling hazardous amino acid derivatives.

Standard Operating Procedures (SOP)
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Safe Weighing & Transfer Protocol
Fine powders of amino acid derivatives are highly prone to static cling, which can cause

sudden, uncontrolled aerosolization.

Step 1 (Environmental Control): Ensure the chemical fume hood has a verified face velocity

of 80–100 feet per minute (fpm).

Step 2 (Static Mitigation): Discharge the weighing boat using an anti-static gun (e.g.,

Zerostat) prior to dispensing.

Step 3 (Transfer): Use a grounded micro-spatula. Do not pour the powder directly from the

source bottle.

Step 4 (Decontamination): Post-weighing, wipe down the balance and surrounding hood

surface with a 70% ethanol/water solution to capture any stray micro-particulates.

Experimental Workflow: Solid-Phase Peptide Synthesis
(SPPS) Coupling
Because (R)-2-Amino-5-phenylpentanoic acid is heavily utilized in stereochemical peptide

synthesis[1], integrating it into an SPPS workflow requires precise reagent handling.
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Weighing
(R)-2-Amino-5-phenylpentanoic acid

Dissolution in DMF
Under Fume Hood

Activation
Add HATU / DIEA

Coupling Reaction
Agitate at RT for 2 hrs

Resin Washing
Remove unreacted reagents

Kaiser Test
Verify complete coupling

Click to download full resolution via product page

Standard SPPS coupling workflow for (R)-2-Amino-5-phenylpentanoic acid.

Emergency Response & Spill Management
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In the event of a spill, dry sweeping is strictly prohibited. Causality: Dry sweeping mechanically

forces the solid into the air, drastically increasing the risk of inhalation (H335) and ocular

exposure (H319)[4].

Spill Detected
Solid Powder Release

Assess Spill Size & Location

Minor Spill (< 50g)
Manageable by Lab Personnel

Major Spill (> 50g)
Evacuate & Call EHS

Ensure Ventilation
Avoid aerosolizing powder

Wet Wiping Method
Do NOT dry sweep

Place in Hazardous Waste
Label as Toxic/Irritant Solid

Click to download full resolution via product page

Logic tree for evaluating and neutralizing chemical spills.
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Spill Neutralization Protocol:

Cover the spilled powder with damp, absorbent paper towels (moistened with a 10%

isopropanol/water mixture to account for the compound's lipophilicity).

Carefully wipe up the material, folding the towel inward to trap the powder.

Wash the contaminated surface thoroughly with soap and water[4].

Disposal & Environmental Logistics
(R)-2-Amino-5-phenylpentanoic acid must not be disposed of in standard municipal waste or

flushed down laboratory sinks.

Solid Waste: Collect all contaminated weighing boats, gloves, and paper towels in a clearly

labeled, sealable hazardous waste container designated for "Toxic/Irritant Solids"[2].

Liquid Waste: Any solvent mixtures (e.g., DMF/NMP) containing dissolved (R)-2-Amino-5-
phenylpentanoic acid must be routed to non-halogenated organic waste carboys.

Compliance: Ensure all disposal complies with local Environmental Health & Safety (EHS)

regulations and federal hazardous waste guidelines (e.g., EPA RCRA standards in the US).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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